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Compound of Interest

Compound Name: 6-(1,4-Diazepan-1-yl)nicotinonitrile

Cat. No.: B1302496 Get Quote

Despite its availability from chemical suppliers, a comprehensive review of scientific literature

and patent databases reveals a significant void in the exploration of 6-(1,4-Diazepan-1-
yl)nicotinonitrile for neuroscience applications. To date, there are no published studies

detailing its mechanism of action, preclinical or clinical trial data, or established experimental

protocols related to the central nervous system.

This absence of research means that for scientists, researchers, and drug development

professionals, 6-(1,4-Diazepan-1-yl)nicotinonitrile remains a chemical entity of unknown

potential within the field of neuroscience. Basic chemical information, such as its CAS number

(683274-59-1), molecular formula (C₁₁H₁₄N₄), and molecular weight (202.26 g/mol ), is readily

accessible through various chemical supply companies. However, this fundamental data is not

accompanied by any biological context or experimental validation in neuroscience.

The structural components of the molecule—a nicotinonitrile group and a diazepane ring—are

found in various neuroactive compounds. Nicotinonitrile derivatives have been investigated for

a range of central nervous system activities, while the diazepane scaffold is famously present

in benzodiazepines, a class of drugs well-known for their anxiolytic, sedative, and

anticonvulsant properties. This structural similarity might suggest potential avenues for

investigation, but without empirical data, any proposed mechanism of action or therapeutic

application would be purely speculative.

Currently, there are no established experimental protocols for utilizing 6-(1,4-Diazepan-1-
yl)nicotinonitrile in neuroscience research. Key information that would be essential for such
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protocols, including solubility in biologically relevant solvents, in vitro and in vivo stability, and

appropriate dosage for animal models, is not available in the public domain.

Similarly, the lack of research means there is no quantitative data to summarize. Parameters

such as binding affinities to specific receptors, efficacy in cellular or animal models of

neurological diseases, and pharmacokinetic profiles have not been determined.

Without an understanding of its biological targets and effects, it is not possible to construct any

signaling pathway diagrams or experimental workflows associated with 6-(1,4-Diazepan-1-
yl)nicotinonitrile.

In conclusion, while the chemical 6-(1,4-Diazepan-1-yl)nicotinonitrile is available for

purchase, it represents an unexplored frontier in neuroscience. The scientific community has

not yet published research that would allow for the creation of detailed application notes or

protocols as requested. Future research would be required to first elucidate its basic

pharmacological properties before any specific applications in neuroscience could be proposed

and investigated.
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Neuroscience Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302496#6-1-4-diazepan-1-yl-nicotinonitrile-in-
neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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